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Compound of Interest

Compound Name: Tetramethylammonium iodide

Cat. No.: B147493

Essential Safety and Handling Guide for
Tetramethylammonium lodide

This guide provides crucial safety and logistical information for laboratory professionals
handling Tetramethylammonium iodide. Adherence to these procedures is vital for ensuring
personal safety and proper disposal.

Hazard Identification and Personal Protective Equipment
(PPE)

Tetramethylammonium iodide is classified as a hazardous substance that can cause skin
irritation, serious eye irritation, and respiratory irritation.[1] It is harmful if swallowed, in contact
with skin, or inhaled.

Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood.[2]

e Ensure that eyewash stations and safety showers are readily accessible.[1][2]
Required Personal Protective Equipment:

A summary of the necessary PPE is provided in the table below.
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PPE Category

Item

Specification

Eye/Face Protection

Safety Glasses/Goggles

Must conform to OSHA's 29
CFR 1910.133 or European
Standard EN166.[1][2] Should

include side-shields.

Skin Protection

Gloves

Appropriate protective gloves
must be worn.[2] Inspect
gloves before use and use

proper removal technique.

Protective Clothing

Wear appropriate protective
clothing to prevent skin
exposure.[2] An impervious lab

coat is recommended.

Respiratory Protection

Dust Mask/Respirator

For nuisance exposures, use a
P95 (US) or P1 (EU EN 143)
particle respirator. Follow
OSHA respirator regulations in
29 CFR 1910.134 or European
Standard EN 149.[2]

Handling and Storage Procedures

Safe Handling:

Storage:

Avoid all personal contact, including inhalation of dust.

Minimize dust generation and accumulation.[2]

» Store in a cool, dry, and well-ventilated area.[2]

Wash hands and any exposed skin thoroughly after handling.[1][2]

Do not eat, drink, or smoke in areas where the chemical is handled.
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» Keep the container tightly closed.[2]
e The substance is light-sensitive and hygroscopic; protect from light and moisture.[1]

o Store away from strong oxidizing agents.[1]

Accidental Release and First Aid Measures

Accidental Release:

Evacuate: Evacuate personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Containment:

o For dry spills, sweep or vacuum up the material, avoiding dust generation.[2] Use
explosion-proof vacuum equipment if necessary.

o Place the collected material into a suitable, labeled container for disposal.[2]

Decontamination: Wash the spill area with large amounts of water. Prevent runoff from
entering drains.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids.[1] Seek medical attention.[1]

» Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing.[1] Get medical attention if irritation persists.[2]

 Inhalation: Move the person to fresh air.[1][2] If breathing is difficult, give oxygen.[2] Seek
medical attention.[2]

 Ingestion: Clean the mouth with water.[1] Do not induce vomiting.[2] Seek medical attention.

[1][2]
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Disposal Plan

All waste, including contaminated PPE and spill cleanup materials, must be handled as

hazardous waste.
o Waste Collection: Collect waste in a suitable, closed, and properly labeled container.

o Disposal: Dispose of the contents and container at an approved waste disposal plant.[1]
Consult local, regional, and national hazardous waste regulations to ensure complete and
accurate classification.[1] Do not empty into drains.[1]

Procedural Workflow

The following diagram illustrates the standard operating procedure for handling and disposing
of Tetramethylammonium iodide.
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BENCHE

Workflow for Handling Tetramethylammonium lodide
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Caption: Standard workflow for safe handling and disposal of Tetramethylammonium iodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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